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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894 Get Quote

2-Hexyl butanoate is an ester with the molecular formula C10H20O2. It is also referred to as

sec-hexyl butyrate or butanoic acid, 1-methylpentyl ester[1]. The thermodynamic properties of

this compound are crucial for understanding its behavior in various applications, from flavor

and fragrance formulation to chemical process design.

Tabulated Thermodynamic Data
The following tables summarize the available quantitative data for the thermodynamic and

physical properties of 2-hexyl butanoate and its isomer, n-hexyl butanoate, for comparison.

Table 1: Thermodynamic and Physical Properties of 2-Hexyl Butanoate

Property Value Conditions

Molecular Formula C10H20O2

Molecular Weight 172.27 g/mol

Boiling Point 194.00 to 195.00 °C @ 760.00 mm Hg

Vapor Pressure 0.413 mmHg @ 25.00 °C (estimated)

Flash Point 71.11 °C TCC

logP (o/w) 3.686 (estimated)

Water Solubility 38.59 mg/L @ 25 °C (estimated)
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Data sourced from FlavScents[1]. Note that some values are estimated.

Table 2: Thermodynamic Properties of n-Hexyl Butanoate (for comparison)

Property Value Temperature Range

Molecular Formula C10H20O2

Molecular Weight 172.26 g/mol

Melting Point -78 °C

Boiling Point 205 - 208 °C

Density 0.851 g/mL @ 25°C

Vapor Pressure 30 Pa @ 20°C

Enthalpy of Vaporization
Data available as a function of

temperature
195.19 K to 645.4 K

Heat Capacity at Saturation

Pressure (Liquid)

Data available as a function of

temperature
195.19 K to 630 K

Data for n-hexyl butanoate sourced from ChemBK and the NIST/TRC Web Thermo Tables

(WTT)[2][3]. The NIST database contains critically evaluated data for n-hexyl butanoate, which

can serve as a valuable reference for understanding the general thermodynamic behavior of

hexyl butanoate isomers.

Experimental Protocols for Determining
Thermodynamic Properties
The determination of the thermodynamic properties of esters like 2-hexyl butanoate involves a

variety of precise experimental techniques. Below are detailed methodologies for measuring

key thermodynamic parameters.

Determination of Vapor Pressure
Vapor pressure is a critical property that dictates the volatility of a substance. Several methods

can be employed for its measurement.
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This dynamic method involves measuring the boiling temperature of the substance at a

controlled pressure.

Apparatus: A vapor-liquid equilibrium (VLE) apparatus, often based on the "circulation"

principle, is used. This setup includes a boiling flask, a condenser, and a system for precise

pressure and temperature measurement.

Procedure:

A sample of the ester is placed in the boiling flask.

The system is evacuated to remove air and degas the sample.

A specific pressure is set and maintained by a pressure control system.

The sample is heated until it boils, and the liquid and vapor phases are allowed to reach

equilibrium through continuous circulation.

The boiling temperature is measured with a high-precision thermometer.

The procedure is repeated at different pressures to obtain a vapor pressure curve.

TGA is an indirect method that can be used for a rapid determination of vapor pressure,

especially for compounds with low volatility.

Apparatus: A thermogravimetric analyzer.

Procedure:

A small sample of the ester is placed in the TGA pan.

The sample is heated at a constant rate under a controlled flow of an inert gas (e.g.,

nitrogen).

The TGA measures the mass loss of the sample as a function of temperature.

The rate of mass loss is related to the vapor pressure of the substance. A calibration

standard with a known vapor pressure is typically used to determine an instrument-specific
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parameter, which is then used to calculate the vapor pressure of the sample.

Determination of Enthalpy of Vaporization (ΔHvap)
The enthalpy of vaporization is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure.

This method provides a rapid and convenient way to determine the enthalpy of vaporization.

Apparatus: A gas chromatograph equipped with a nonpolar capillary column and a flame

ionization detector.

Procedure:

The retention times of the ester and a series of reference compounds (e.g., n-alkanes)

with known vaporization enthalpies are measured at different column temperatures.

The retention data is used to calculate the retention indices of the ester at various

temperatures.

A correlation is established between the vaporization enthalpies and the temperature

dependence of the retention indices for the reference compounds.

This correlation is then used to determine the enthalpy of vaporization of the 2-hexyl

butanoate from its retention data.

Direct calorimetric methods provide a more accurate determination of the enthalpy of

vaporization.

Apparatus: A vaporization calorimeter, such as a Calvet-type microcalorimeter or a drop

calorimeter.

Procedure:

A known amount of the liquid ester is introduced into the calorimeter at a constant

temperature.

The energy required to completely vaporize the sample is measured directly.
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The enthalpy of vaporization is calculated by dividing the measured energy by the number

of moles of the sample.

Determination of Heat Capacity (Cp)
Heat capacity is the amount of heat required to raise the temperature of a substance by a

specific amount.

This is a highly accurate method for measuring the heat capacity of liquids.

Apparatus: An adiabatic scanning calorimeter.

Procedure:

A known mass of the liquid sample is placed in a sealed sample cell within the calorimeter.

A small, precisely measured amount of heat is supplied to the sample, and the resulting

temperature increase is measured under adiabatic conditions (no heat exchange with the

surroundings).

The heat capacity is calculated from the amount of heat supplied and the measured

temperature change.

DSC is a more common and faster method for determining heat capacity.

Apparatus: A differential scanning calorimeter.

Procedure:

Three separate runs are performed under the same temperature program: an empty

sample pan (baseline), a pan with a known mass of a standard material with a known heat

capacity (e.g., sapphire), and a pan with a known mass of the ester.

The heat flow to the sample and reference pans is measured as a function of temperature.

By comparing the heat flow signals from the three runs, the heat capacity of the ester can

be calculated as a function of temperature.
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Visualizations of Experimental Workflows
The following diagrams, created using the DOT language, illustrate the workflows for the

experimental determination of the key thermodynamic properties of 2-hexyl butanoate.

Caption: Workflow for Vapor Pressure Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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